Cas no 72772-05-5 (1H-Pyrrole-3-carboxylic acid,1-(2,5-dimethylphenyl)-2-methyl-4-(4-nitrophenyl)-)

• Product name: 1H-Pyrrole-3-carboxylic acid,1-(2,5-dimethylphenyl)-2-methyl-4-(4-nitrophenyl)-
• CAS No: 72772-05-5
• MF: C₂₀H₁₈N₂O₄
• MW: 350.367925167084
• CID: 543452

1H-Pyrrole-3-carboxylic acid,1-(2,5-dimethylphenyl)-2-methyl-4-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid,1-(2,5-dimethylphenyl)-2-methyl-4-(4-nitrophenyl)-
• 1H-Pyrrole-3-carboxylic acid, 1-(2,5-dimethylphenyl)-2-methyl-4-(4-nitrophenyl)-

• Inchi： 1S/C20H18N2O4/c1-12-4-5-13(2)18(10-12)21-11-17(19(14(21)3)20(23)24)15-6-8-16(9-7-15)22(25)26/h4-11H,1-3H3,(H,23,24)
• InChI Key： QQOPZUJNYRYJAY-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC=C2C)C=C(C2=CC=C([N+]([O-])=O)C=C2)C(C(O)=O)=C1C

Computed Properties

• Exact Mass: 350.12674

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 540.4±50.0 °C(Predicted)
• PSA: 85.37
• pka: 4.67±0.50(Predicted)